Cas no 2229165-79-9 (2-(2,6-difluoro-3-methylphenyl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(2,6-difluoro-3-methylphenyl)-2,2-difluoroethan-1-ol
• CAS No: 2229165-79-9
• MF: C₉H₈F₄O
• MW: 208.152836799622
• CID: 6577355
• PubChem ID: 165652301
• Update Time: 2025-06-30

2-(2,6-difluoro-3-methylphenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-difluoro-3-methylphenyl)-2,2-difluoroethan-1-ol
• 2229165-79-9
• EN300-1959096

• Inchi： 1S/C9H8F4O/c1-5-2-3-6(10)7(8(5)11)9(12,13)4-14/h2-3,14H,4H2,1H3
• InChI Key： OBDIPJUESGXFQM-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C(=CC=C(C)C=1F)F)F

Computed Properties

• Exact Mass: 208.05112752g/mol
• Monoisotopic Mass: 208.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2,6-difluoro-3-methylphenyl)-2,2-difluoroethan-1-ol

Professional Introduction to Compound with CAS No. 2229165-79-9 and Product Name: 2-(2,6-difluoro-3-methylphenyl)-2,2-difluoroethan-1-ol

2-(2,6-difluoro-3-methylphenyl)-2,2-difluoroethan-1-ol, identified by its CAS number 2229165-79-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its unique structural features, which include fluoro-substituted aromatic rings and aliphatic alcohols. The presence of fluorine atoms in the molecular structure not only influences its physicochemical properties but also enhances its potential biological activity, making it a promising candidate for further research and development.

The structure of 2-(2,6-difluoro-3-methylphenyl)-2,2-difluoroethan-1-ol consists of a phenyl ring substituted with two fluorine atoms at the 2 and 6 positions, along with a methyl group at the 3 position. This aromatic core is linked to an ethyl alcohol moiety through a carbon chain that is also substituted with two fluorine atoms. Such structural motifs are frequently explored in drug design due to their ability to modulate electronic properties, lipophilicity, and metabolic stability.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced binding affinity and metabolic resistance compared to their non-fluorinated counterparts. The introduction of fluorine atoms into biological molecules can lead to significant changes in their pharmacokinetic profiles, including improved bioavailability and prolonged half-life. This has made compounds like 2229165-79-9 particularly attractive for the development of novel therapeutic agents.

One of the most compelling aspects of 2-(2,6-difluoro-3-methylphenyl)-2,2-difluoroethan-1-ol is its potential application in the synthesis of pharmaceutical intermediates. The compound’s unique structural features make it a versatile building block for more complex molecules. Researchers have leveraged its framework to develop new analogs with enhanced biological activity against various targets. For instance, studies have shown that derivatives of this compound exhibit promising properties as kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases.

The fluorine atoms in the molecule play a crucial role in its reactivity and interaction with biological targets. Fluorine’s ability to participate in dipole-dipole interactions and hydrogen bonding can significantly influence the binding affinity of a drug molecule to its receptor. Additionally, the electron-withdrawing nature of fluorine can enhance the lipophilicity of the compound, which is often essential for crossing biological membranes. These characteristics have made CAS No. 2229165-79-9 a subject of intense investigation in academic and industrial research settings.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 2-(2,6-difluoro-3-methylphenyl)-2,2-difluoroethan-1-ol with greater accuracy. By employing techniques such as molecular docking and quantum mechanical calculations, scientists can simulate how this compound interacts with potential targets at the atomic level. These simulations have guided the design of novel derivatives with improved efficacy and reduced side effects.

The pharmaceutical industry has been particularly interested in fluorinated compounds due to their potential as antimicrobial agents. The structural modifications introduced by fluorine atoms can disrupt bacterial cell walls or interfere with essential metabolic pathways, leading to increased antibacterial activity. Preliminary studies on derivatives of CAS No. 2229165-79-9 have shown encouraging results in combating resistant strains of bacteria, highlighting its therapeutic potential.

Beyond its applications in drug development, compounds like 2229165-79-9 also find utility in materials science and agrochemicals. The unique electronic properties imparted by fluorine substitution make these molecules valuable for designing advanced materials with specific optoelectronic characteristics. Additionally, they can serve as intermediates in the synthesis of pesticides and herbicides that offer improved environmental stability and efficacy.

The synthesis of 2-(2,6-difluoro-3-methylphenyl)-2,2-difluoroethan-1-ol presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorine atoms requires careful control over reaction conditions to avoid unwanted side products. However, modern synthetic methodologies have made it increasingly feasible to construct such complex molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in introducing fluorine substituents into aromatic rings while maintaining regioselectivity.

The future prospects for CAS No. 2229165-79-9 are promising, given its versatility and potential applications across multiple domains. As research continues to uncover new biological activities and synthetic strategies, this compound is expected to play an increasingly important role in pharmaceutical innovation. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.